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An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction
Prostate cancer remains a significant global health challenge, and immunotherapy has

emerged as a promising therapeutic modality. A key strategy in cancer immunotherapy is the

use of peptide-based vaccines that can elicit a robust and specific anti-tumor immune

response. This whitepaper provides a comprehensive technical overview of PSA1 141-150
acetate, a synthetic peptide corresponding to amino acids 141-150 of human prostate-specific

antigen (PSA), as a potential therapeutic agent for prostate cancer. PSA is an ideal target for

immunotherapy as it is predominantly expressed in prostate tissue and is often overexpressed

in prostate cancer. The 141-150 amino acid sequence, FLTPKKLQCV, has been identified as

an immunogenic epitope capable of stimulating cytotoxic T-lymphocyte (CTL) responses

against PSA-expressing tumor cells.[1][2] This document will delve into the biochemical

properties, mechanism of action, preclinical and clinical evidence, and experimental protocols

relevant to the investigation of PSA1 141-150 acetate.

Biochemical Properties and Formulation
PSA1 141-150 is a decapeptide with the amino acid sequence Phenylalanine-Leucine-

Threonine-Proline-Lysine-Lysine-Leucine-Glutamine-Cysteine-Valine. The acetate salt form is a

common formulation for synthetic peptides, enhancing their stability and solubility for research

and clinical applications.
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Property Description Reference

Peptide Name PSA1 141-150 [1]

Alternate Names PSA-1, PSA-2, PSA-4 [2][3]

Sequence FLTPKKLQCV [2][4]

Amino Acid Length 10 [1][2]

HLA Restriction HLA-A2 [1][2][3]

Formulation Acetate salt Inferred from user request

Mechanism of Action: Eliciting a Targeted Anti-
Tumor Immune Response
The therapeutic potential of PSA1 141-150 acetate lies in its ability to act as a T-cell epitope,

specifically activating CD8+ cytotoxic T-lymphocytes to recognize and eliminate prostate

cancer cells. The proposed mechanism of action is illustrated in the following signaling

pathway.
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Start: Isolate PBMCs
from HLA-A2+ Donor

Pulse PBMCs with
PSA1 141-150 Peptide

Co-culture with IL-2
for T-Cell Expansion

Co-incubate Expanded T-Cells
with Target Cells

Prepare Target Cells:
- Peptide-pulsed T2 cells

- PSA+/HLA-A2+ tumor cells
- Control cells

Perform Cytotoxicity Assay
(e.g., Chromium Release Assay
or Flow Cytometry-based Assay)

Analyze Percentage of
Specific Lysis

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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